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Compound of Interest

Compound Name: diSulfo-Cy3 alkyne

Cat. No.: B12388392

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential storage, handling, and application
conditions for diSulfo-Cy3 alkyne powder. Adherence to these guidelines is critical for
maintaining the stability, performance, and safety of this fluorescent probe in sensitive research
and development applications.

Product Specifications and Physicochemical
Properties

diSulfo-Cy3 alkyne is a water-soluble, orange-fluorescent dye equipped with a terminal alkyne
group. This functional group allows for its covalent attachment to azide-modified molecules via
a copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC), commonly known as "click
chemistry." The disulfonated nature of the Cy3 fluorophore enhances its water solubility,
making it ideal for labeling biomolecules in aqueous environments.[1][2]

Table 1: Physicochemical and Spectral Properties of diSulfo-Cy3 Alkyne

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b12388392?utm_src=pdf-interest
https://www.benchchem.com/product/b12388392?utm_src=pdf-body
https://www.benchchem.com/product/b12388392?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5036357/
https://axispharm.com/product/sulfo-cy3-alkyne/
https://www.benchchem.com/product/b12388392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula Cs3H3sN3NaO7S:2 [3]
Molecular Weight 675.8 g/mol [3]
Excitation Maximum (Aex) ~548 - 555 nm [2][3]
Emission Maximum (Aem) ~566 - 572 nm [2][3]
Extinction Coefficient ~150,000 - 162,000 cm~—tM—1 [2][3]
Quantum Yield (®) ~0.15 [3]

Water, Dimethylformamide

Solubility (DMF), Dimethyl sulfoxide [21[3114]
(DMSO)
Appearance Pink to dark red solid [41[5]

Storage and Handling of diSulfo-Cy3 Alkyne Powder

Proper storage and handling are paramount to prevent the degradation of diSulfo-Cy3 alkyne
and ensure its optimal performance.

Table 2: Recommended Storage and Handling Conditions
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Condition

Recommendation

Rationale Source(s)

Temperature

-20°C

Minimizes thermal
degradation and
preserves the integrity  [3][4][6][7]
of the fluorophore and

alkyne group.

Light

Store in the dark.
Avoid prolonged

exposure to light.

Cyanine dyes are
susceptible to
photobleaching, which  [6][7][8]

can reduce

fluorescence intensity.

Moisture

Store in a desiccated

environment.

The powder is
hygroscopic; moisture
[61[7]

can lead to hydrolysis

and degradation.

Shipping

Typically shipped at
ambient temperature

for short durations.

The solid form is

stable for short

periods at room
temperature.[6][7]

Upon receipt, 51141
immediately store at

the recommended

-20°C.

Shelf Life

12-24 months when

stored correctly.

Proper storage
ensures long-term

. [41[6][7]
stability and

performance.

General Handling Precautions:

» Before use, allow the vial to warm to room temperature before opening to prevent

condensation of moisture onto the powder.
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o Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat, when handling the powder.[9]

» Handle the powder in a well-ventilated area or under a fume hood to avoid inhalation of any
fine particles.

Solution Preparation and Storage

diSulfo-Cy3 alkyne's water solubility simplifies solution preparation for biological applications.
However, for stock solutions, organic solvents are often preferred.

o Stock Solutions: Prepare concentrated stock solutions (e.g., 1-10 mM) in anhydrous DMSO
or DMF.[10] These can be stored at -20°C for up to one month or at -80°C for up to six
months.[8] Protect stock solutions from light and moisture.

e Aqueous Solutions: For immediate use in labeling reactions, the dye can be dissolved
directly in aqueous buffers. Due to the potential for hydrolysis and microbial growth, aqueous
solutions should be prepared fresh and not stored for extended periods.

Experimental Protocols: Copper-Catalyzed Click
Chemistry (CUAAC)

The primary application of diSulfo-Cy3 alkyne is its conjugation to azide-containing molecules.
Below is a general protocol for labeling azide-modified oligonucleotides.

Protocol: Labeling of Azide-Modified Oligonucleotides

Materials:

Azide-modified oligonucleotide

diSulfo-Cy3 alkyne

DMSO (anhydrous)

Copper(l)-TBTA stock solution (10 mM in 55% DMSO)

Ascorbic acid stock solution (5 mM in water, freshly prepared)
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o Triethylammonium acetate buffer (2 M, pH 7.0)
¢ Nuclease-free water
Procedure:

Oligonucleotide Preparation: Dissolve the azide-modified oligonucleotide in nuclease-free
water in a microcentrifuge tube.

Reaction Mixture Assembly: In the following order, add the components to the
oligonucleotide solution:

o 2 M Triethylammonium acetate buffer (to a final concentration of 0.2 M)
o DMSO (to a final concentration of 50% v/v)

o diSulfo-Cy3 alkyne stock solution (10 mM in DMSQO, to a final concentration 1.5 times
that of the oligonucleotide)

Vortex the solution thoroughly.

Add Reducing Agent: Add the freshly prepared 5 mM ascorbic acid stock solution to a final
concentration of 0.5 mM.

Degas (Optional but Recommended): To prevent oxidation of the copper(l) catalyst, degas
the solution by bubbling an inert gas (e.g., argon or nitrogen) through it for 30 seconds.[11]
[12]

Add Catalyst: Add the 10 mM Copper(Il)-TBTA stock solution to a final concentration of 0.5
mM.

Incubation: Incubate the reaction at room temperature overnight, protected from light.[11][13]

Purification: The labeled oligonucleotide can be purified from unreacted dye and catalyst
using methods such as ethanol precipitation followed by HPLC or polyacrylamide gel
electrophoresis (PAGE).[11][12][13]
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Visualizations
Factors Affecting Cyanine Dye Stability

Cyanine dyes like Cy3 are susceptible to environmental factors that can impact their
fluorescence and stability. Understanding these relationships is key to designing robust
experiments.
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Caption: Factors influencing the stability of diSulfo-Cy3 alkyne.

Experimental Workflow for Click Chemistry Labeling

© 2025 BenchChem. All rights reserved.

7/10

Tech Support


https://www.benchchem.com/product/b12388392?utm_src=pdf-body-img
https://www.benchchem.com/product/b12388392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction follows a structured
workflow to ensure efficient and specific labeling of target molecules.

1. Reagent Preparation
- Dissolve diSulfo-Cy3 Alkyne
- Prepare fresh Ascorbic Acid
- Prepare Azide-Molecule

:

2. Reaction Assembly
- Combine Azide-Molecule, Dye, Buffer
- Add Ascorbic Acid (Reducer)

3. Catalysis
- Add Cu(ll)-TBTA Catalyst
- Cu(ll) is reduced to Cu(l) in situ

4. Incubation
- Room Temperature
- Protect from Light

5. Purification
- Remove excess dye & catalyst
- HPLC or PAGE

6. Analysis
- Confirm conjugation
- Spectrophotometry, Gel Electrophoresis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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